Cas no 1795415-51-8 (N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine)
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethyl-6-[4-[(2,4,5-trimethylphenyl)sulfonyl]-1-piperazinyl]-4-pyridazinamine
- N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine
-
- Inchi: 1S/C19H27N5O2S/c1-14-10-16(3)18(11-15(14)2)27(25,26)24-8-6-23(7-9-24)19-12-17(22(4)5)13-20-21-19/h10-13H,6-9H2,1-5H3
- InChI Key: KFCYZFJUMUUYIJ-UHFFFAOYSA-N
- SMILES: C1=NN=C(N2CCN(S(C3=CC(C)=C(C)C=C3C)(=O)=O)CC2)C=C1N(C)C
Computed Properties
- Exact Mass: 389.189
- Monoisotopic Mass: 389.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78A^2
Experimental Properties
- Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 634.6±65.0 °C(Predicted)
- pka: 9.87±0.10(Predicted)
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-1442-2μmol |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-5μmol |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-10μmol |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-20μmol |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-1mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-2mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-3mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-4mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-5mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-1442-10mg |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine |
1795415-51-8 | 10mg |
$118.5 | 2023-09-09 |
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine: A Comprehensive Overview of CAS No. 1795415-51-8
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
Chemical Structure and Properties
The chemical structure of N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) is defined by a pyridazine core substituted with a piperazine ring and a 2,4,5-trimethylbenzenesulfonyl group. The presence of these functional groups imparts specific physicochemical properties to the molecule. The compound is a white crystalline solid with a molecular weight of 393.53 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water.
The structural complexity of this compound allows for multiple points of interaction with biological targets, making it an attractive candidate for drug design. The piperazine moiety is known for its ability to form hydrogen bonds and interact with hydrophobic pockets in proteins, while the trimethylbenzenesulfonyl group provides additional steric and electronic effects that can influence binding affinity and selectivity.
Synthesis Methods
The synthesis of N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 6-chloropyridazine with N,N-dimethylethylenediamine to form the pyridazine-piperazine intermediate. Subsequently, this intermediate is reacted with 2,4,5-trimethylbenzenesulfonyl chloride in the presence of a base to introduce the trimethylbenzenesulfonyl group.
Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of the synthesis process. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields by providing rapid and uniform heating. Additionally, green chemistry principles have been applied to minimize waste generation and environmental impact.
Biological Activities
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy. One of its key activities is its ability to modulate serotonin receptors, specifically the 5-HT2A receptor. This receptor is implicated in various neurological conditions such as depression, anxiety, and schizophrenia.
In vitro studies have demonstrated that the compound exhibits potent antagonistic activity against the 5-HT2A receptor with high selectivity over other serotonin receptor subtypes. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. Preclinical studies in animal models have further validated these findings, showing that the compound can effectively reduce symptoms associated with depression and anxiety without causing significant side effects.
Beyond its role in CNS disorders, N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) has also shown promise as an antitumor agent. Research has indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism underlying this antitumor activity is thought to involve modulation of signaling pathways such as PI3K/AKT and MAPK/ERK.
Clinical Trials and Future Prospects
The potential therapeutic applications of N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic properties. However, further studies are needed to fully elucidate its therapeutic potential and optimize dosing regimens.
Ongoing research efforts are focused on developing prodrugs and drug delivery systems to enhance the bioavailability and target specificity of this compound. For example, nanoparticle-based delivery systems have been explored as a means to improve tissue penetration and reduce systemic toxicity. Additionally, combination therapies involving this compound with other established treatments are being investigated to achieve synergistic effects.
Conclusion
N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine (CAS No. 1795415-51-8) represents a promising lead compound for the development of novel therapeutic agents targeting CNS disorders and cancer. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in these areas.
1795415-51-8 (N,N-dimethyl-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)